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Compound of Interest

Compound Name: Triclabendazole sulfoxide-d3

Cat. No.: B12411471 Get Quote

Technical Guide: Triclabendazole Sulfoxide-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triclabendazole sulfoxide-d3, a

deuterated analog of Triclabendazole sulfoxide. Triclabendazole is an anthelmintic drug used in

the treatment of fascioliasis. The sulfoxide metabolite is the primary active form found in

plasma.[1] The deuterated version serves as an internal standard for quantitative analysis.

Certificate of Analysis (Representative Data)
The following table summarizes typical quality control data for Triclabendazole sulfoxide-d3.
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Test Specification Method

Appearance White to Off-White Powder Visual Inspection

Molecular Formula C14H6D3Cl3N2O2S ---

Molecular Weight 378.68 g/mol Mass Spectrometry

Purity (HPLC) ≥98.0% HPLC

Purity (qNMR) ≥98.0% qNMR

Identity (¹H NMR) Conforms to Structure ¹H NMR Spectroscopy

Identity (MS) Conforms to Structure Mass Spectrometry

Solubility
Soluble in Ethanol and

Acetone
Visual Inspection

Storage 2-10°C ---

Chemical and Physical Properties
Property Value Source

CAS Number 100648-13-3 (unlabeled) [1]

Molecular Formula C14H6D3Cl3N2O2S [1]

Molecular Weight 378.68 [1]

IUPAC Name

6-chloro-5-(2,3-

dichlorophenoxy)-2-

(trideuteriomethylsulfinyl)-1H-

benzimidazole

[2]

Experimental Protocols
Detailed methodologies for the analysis of Triclabendazole and its metabolites are crucial for

research and development. Below are representative protocols derived from published

analytical methods.
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LC-MS/MS Method for Quantification in Ovine Plasma
This method is adapted from a rapid and selective liquid chromatography-tandem mass

spectrometry (LC-MS/MS) procedure for the determination of Triclabendazole sulfoxide in

sheep plasma.[3][4]

Sample Preparation:

Plasma protein precipitation with acetonitrile is used for sample processing.[3][4]

Chromatographic Conditions:

Column: Gemini NX-C18, 2.0 x 50 mm, 3 µm[3]

Mobile Phase A: 0.1% formic acid in acetonitrile[3][4]

Mobile Phase B: 0.1% formic acid in water[3][4]

Gradient Elution:

0–1 min: 35% A

1–2.5 min: 55% A

2.5–4 min: 35% A[3]

Flow Rate: 0.6 mL/min[3][4]

Column Temperature: 30°C[3]

Mass Spectrometry Conditions:

Ionization: Heated Electrospray Ionization (HESI), Positive Mode[3]

Detection: Multiple Reaction Monitoring (MRM)[4]

Transition: m/z 376.97 → m/z 360.10[3][4]

Collision Energy: 19 V[3]
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HPLC Method for Enantiomeric Separation
The following protocol is for the separation of Triclabendazole sulfoxide enantiomers using a

chiral stationary phase.[5]

Chromatographic Conditions:

Column: Chiralpak AS-H[5]

Mobile Phase: n-hexane-2-propanol-trifluoroacetic acid (70:30:0.1, v/v/v)[5]

Column Temperature: 40°C[5]

Visualizations
Metabolic Pathway of Triclabendazole
Triclabendazole is rapidly metabolized in the body to its active sulfoxide and subsequently to

the sulfone metabolite.[6]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

